
A Comparative Analysis of Tricyclodecenyl
Propionate and Tricyclodecenyl Acetate as

Fragrance Ingredients

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tricyclodecenyl propionate

Cat. No.: B097855 Get Quote

In the realm of fragrance chemistry, the selection of individual ingredients is paramount to the

creation of a harmonious and enduring scent profile. Among the vast palette of aroma

chemicals, Tricyclodecenyl propionate and Tricyclodecenyl acetate are two structurally

related esters that offer distinct olfactory contributions. This guide provides a detailed

comparative study of these two fragrance ingredients, presenting their physicochemical

properties, odor characteristics, performance data, and safety profiles to aid researchers and

product development professionals in their formulation decisions.

Physicochemical Properties
A fundamental understanding of the physicochemical properties of fragrance ingredients is

crucial for predicting their behavior in various formulations. The following table summarizes the

key physical and chemical characteristics of Tricyclodecenyl propionate and Tricyclodecenyl

acetate.
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Property
Tricyclodecenyl
Propionate

Tricyclodecenyl Acetate

CAS Number 17511-60-3[1] 5413-60-5[2]

Molecular Formula C₁₃H₁₈O₂[3] C₁₂H₁₆O₂[4]

Molecular Weight 206.28 g/mol 192.25 g/mol [4]

Appearance Colorless clear liquid[3]
Colorless to pale yellow clear

liquid[5][6]

Boiling Point
~276.15 - 305.14 °C at 760

mmHg (est.)[7]

~258.42 - 288.25 °C at 760

mmHg (est.)[5][8]

Flash Point > 93.3 °C (> 200.0 °F)[9] ~101.8 °C (215 °F) (est.)[5]

Vapor Pressure
~0.005 mmHg @ 25°C (est.)[3]

[7][10]

~0.002 - 0.014 mmHg @ 25°C

(est.)[5][11]

Specific Gravity
~1.048 - 1.060 @ 20/25°C[3]

[7]

~1.047 - 1.080 @ 20/25°C[6]

[12]

Refractive Index
~1.4890 - 1.4940 @ 20°C[3][7]

[10]

~1.4820 - 1.4970 @ 20°C[6]

[12]

Solubility
Soluble in alcohol; Insoluble in

water[3][7]

Soluble in alcohol; Insoluble in

water[5]

Olfactory Profile and Fragrance Performance
The primary function of these ingredients is to impart a specific aroma. Their performance is

judged not only on their scent character but also on their strength, longevity (substantivity), and

stability in a final product.
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Characteristic
Tricyclodecenyl
Propionate

Tricyclodecenyl Acetate

Odor Type Herbal, Fruity, Woody[7] Floral, Green, Woody[4][6]

Odor Description

Described as having fruity,

herbal, woody, and jasmine-

like notes with oily and basil

nuances.[7] It is also

characterized as having a

woody-amber scent with subtle

floral and fruity undertones.[13]

Some sources describe it as

softer than Tricyclodecenyl

acetate.

Possesses a floral, green,

soapy, cedar, pine, and woody

character.[4][6] It is also

described as having a green

and woody scent that can have

an enveloping sweetness with

an anise, ozonic quality.[11]

Odor Strength Medium[7] Medium[6]

Substantivity

Reported to be substantive for

144 hours on a smelling strip.

[3][7]

Reported to be substantive for

100 hours on a smelling strip.

[6][11]

Recommended Usage
Up to 10% in fragrance

concentrate.[3][10]

Up to 5-20% in fragrance

concentrate.[6][11][12]

Stability

Generally considered stable in

various cosmetic bases such

as alcoholic lotions,

antiperspirants, detergents,

and soaps.[3][7][13][14]

Stable in a range of products

including alcoholic lotions,

antiperspirants, soaps, and

shampoos.[12]

Safety and Regulatory Information
Both ingredients have been evaluated for their safety in consumer products. The Research

Institute for Fragrance Materials (RIFM) has conducted safety assessments for both.
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Safety Aspect
Tricyclodecenyl
Propionate

Tricyclodecenyl Acetate

Skin Sensitization

Does not present a safety

concern for skin sensitization

under the current declared

levels of use.[15]

Does not present a safety

concern for skin sensitization

under the current, declared

levels of use.

Genotoxicity
Not expected to be genotoxic.

[15]
Not genotoxic.

Phototoxicity
Not phototoxic/photoallergenic.

[15]

Not expected to present a

concern for phototoxicity or

photoallergenicity based on

UV/Vis spectra.

Regulatory Status
Listed on the IFRA

Transparency List.[16]

Listed on the IFRA

Transparency List.[2]

Experimental Protocols
To ensure objective and reproducible evaluation of fragrance ingredients, standardized

experimental protocols are employed.

Sensory Evaluation of Fragrance
The olfactory characteristics of fragrance materials are assessed by a trained sensory panel.

Objective: To determine the odor profile, intensity, and substantivity of the fragrance

ingredient.

Procedure:

Preparation of Samples: The fragrance ingredients are diluted to a standard concentration

(e.g., 10% in an odorless solvent like diethyl phthalate or ethanol).

Evaluation on Smelling Strips: A standard amount of the diluted sample is applied to a

smelling strip.
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Odor Assessment: Trained panelists evaluate the odor of the strip at specific time intervals

(e.g., immediately after application, after 1 hour, 4 hours, 24 hours, and so on) in a

controlled environment with neutral airflow and temperature.

Data Collection: Panelists describe the odor character using a standardized lexicon and

rate the odor intensity on a defined scale (e.g., 1 to 5, from weak to strong). The duration

for which the characteristic odor is perceptible is recorded to determine substantivity.

Gas Chromatography-Olfactometry (GC-O)
This instrumental technique combines chemical separation with human sensory detection to

identify odor-active compounds.

Objective: To separate and identify the volatile compounds contributing to the overall aroma

and to determine their individual odor characteristics.

Procedure:

Sample Injection: A diluted sample of the fragrance ingredient is injected into a gas

chromatograph.

Separation: The volatile compounds are separated based on their boiling points and

chemical properties as they pass through a capillary column.

Detection: The effluent from the column is split. One portion goes to a chemical detector

(e.g., a mass spectrometer for identification), and the other portion is directed to a sniffing

port.

Olfactory Analysis: A trained assessor sniffs the effluent at the sniffing port and records the

time, duration, intensity, and description of each perceived odor.

Data Integration: The olfactogram (sensory data) is aligned with the chromatogram

(chemical data) to identify the specific compounds responsible for the different scent

notes.

Stability Testing in a Cosmetic Base

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol evaluates the performance and stability of a fragrance ingredient within a finished

product.

Objective: To assess the physical and chemical stability of the fragrance in a cosmetic

formulation under various storage conditions.

Procedure:

Formulation: The fragrance ingredient is incorporated into a representative cosmetic base

(e.g., a lotion, shampoo, or alcoholic spray) at a typical concentration.

Storage Conditions: Samples of the final product are stored under different conditions to

simulate its shelf life and consumer use. This includes:

Elevated temperatures (e.g., 40°C, 50°C) for accelerated aging.

Room temperature (e.g., 25°C).

Refrigerated conditions (e.g., 4°C).

Freeze-thaw cycles (e.g., -10°C to 25°C).

Exposure to UV light.

Evaluation: At specified time points (e.g., 1, 2, 4, 8, and 12 weeks), the samples are

evaluated for any changes in color, clarity, pH, viscosity, and, most importantly, odor profile

and intensity compared to a control sample stored in the dark at a low temperature.[17]

[18][19][20]

Comparative Evaluation Workflow
The following diagram illustrates a logical workflow for the comparative evaluation of fragrance

ingredients like Tricyclodecenyl propionate and Tricyclodecenyl acetate.
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Caption: Workflow for the comparative evaluation of fragrance ingredients.

Conclusion
Both Tricyclodecenyl propionate and Tricyclodecenyl acetate are valuable fragrance

ingredients with woody and green-fruity olfactory profiles. Tricyclodecenyl propionate is

characterized by a more pronounced fruity and herbal character with a reported longer
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substantivity, making it suitable for applications where a lasting, soft, and complex aroma is

desired. In contrast, Tricyclodecenyl acetate offers a fresher, more floral-green and woody

profile.

The lower estimated vapor pressure of Tricyclodecenyl propionate may contribute to its

greater longevity on a smelling strip. The choice between these two esters will ultimately

depend on the specific creative direction of the fragrance and the desired performance

characteristics in the final product. The provided data and experimental protocols offer a

framework for making an informed selection based on scientific evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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